Cas no 90717-07-0 (Quinmerac-3,8-dicarboxylic Acid (~90%))

Quinmerac-3,8-dicarboxylic Acid (~90%) is a high-purity intermediate primarily used in the synthesis of agrochemicals, particularly herbicides. Its dicarboxylic acid structure enables versatile reactivity, making it valuable for derivatization and further functionalization in organic synthesis. The ~90% purity ensures consistent performance in research and industrial applications, while minimizing impurities that could interfere with downstream processes. This compound is particularly relevant in the development of quinoline-based herbicides, where it serves as a key precursor. Its stability under standard storage conditions and compatibility with common solvents further enhance its utility in laboratory and production settings. Proper handling is advised due to its carboxylic acid functionality.

Quinmerac-3,8-dicarboxylic Acid (~90%) structure

90717-07-0 structure

Product Name:Quinmerac-3,8-dicarboxylic Acid (~90%)

CAS No:90717-07-0

MF:C₁₁H₆ClNO₄

MW:251.622642040253

CID:815817

PubChem ID:13309794

Update Time:2025-05-28

Quinmerac-3,8-dicarboxylic Acid (~90%) Chemical and Physical Properties

Names and Identifiers

- 3,8-Quinolinedicarboxylicacid, 7-chloro-
- 7-chloroquinoline-3,8-dicarboxylic acid
- Quinmerac metabolite BH 518-2
- Quinmerac metabolite BH 518-2 100 microg/mL in Acetone
- DTXSID00536258
- SB71397
- NS00009051
- quinmerac TP1
- 7-Chloro-3,8-quinolinedicarboxylic acid
- SCHEMBL352513
- EN300-6479160
- Quinmerac-3,8-dicarboxylic Acid (~90%)
- Quinmerac Metabolite BH 518-2; Quinmerac metabolite BH2; 7-Chloro-3,8-quinolinedicarboxylic acid; BAS 518-2; 3,8-Quinolinedicarboxylic acid, 7-chloro-
- 90717-07-0
- Inchi： 1S/C11H6ClNO4/c12-7-2-1-5-3-6(10(14)15)4-13-9(5)8(7)11(16)17/h1-4H,(H,14,15)(H,16,17)
- InChI Key： ZYIDIAPHYHJMCU-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=CC(C(=O)O)=CN=C2C=1C(=O)O

Computed Properties

Exact Mass: 250.9985354g/mol
Monoisotopic Mass: 250.9985354g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 335
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 87.5Å²

Quinmerac-3,8-dicarboxylic Acid (~90%) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	Q696505-5mg	Quinmerac-3,8-dicarboxylic Acid (~90%)	90717-07-0		5mg	$ 127.00	2023-09-06
TRC	Q696505-25mg	Quinmerac-3,8-dicarboxylic Acid (~90%)	90717-07-0		25mg	$ 552.00	2023-09-06
TRC	Q696505-50mg	Quinmerac-3,8-dicarboxylic Acid (~90%)	90717-07-0		50mg	$ 977.00	2023-09-06
Chemenu	CM257878-1g	7-Chloroquinoline-3,8-dicarboxylic acid	90717-07-0	97%	1g	$1717	2022-03-01
Enamine	EN300-6479160-0.05g	7-chloroquinoline-3,8-dicarboxylic acid	90717-07-0	95%	0.05g	$776.0	2023-05-30
Enamine	EN300-6479160-0.1g	7-chloroquinoline-3,8-dicarboxylic acid	90717-07-0	95%	0.1g	$1013.0	2023-05-30
Enamine	EN300-6479160-0.25g	7-chloroquinoline-3,8-dicarboxylic acid	90717-07-0	95%	0.25g	$1445.0	2023-05-30
Enamine	EN300-6479160-0.5g	7-chloroquinoline-3,8-dicarboxylic acid	90717-07-0	95%	0.5g	$2278.0	2023-05-30
Enamine	EN300-6479160-1.0g	7-chloroquinoline-3,8-dicarboxylic acid	90717-07-0	95%	1g	$2921.0	2023-05-30
Enamine	EN300-6479160-2.5g	7-chloroquinoline-3,8-dicarboxylic acid	90717-07-0	95%	2.5g	$5724.0	2023-05-30